Cas no 4931-46-8 (N-(3-Methyl-2-pyridyl)formamide)

• Product Name: N-(3-Methyl-2-pyridyl)formamide
• CAS No: 4931-46-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1112967
• PubChem ID: 239208
• Update Time: 2025-07-25

N-(3-Methyl-2-pyridyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-2-pyridinyl)-Formamide
• 1-(4-methoxy-1-benzofuran-5-yl)-3-phenylpropane-1,3-dione
• 1,3-Propanedione, 1-(4-methoxy-5-benzofuranyl)-3-phenyl-
• 8Y19QCY6I4
• AC1LENCX
• AC1Q5F1E
• BIDD:ER0486
• CTK8D7799
• N-(3-Methyl-[2]pyridyl)-formamid
• N-(3-methyl-[2]pyridyl)-formamide
• N-(3-methyl-2-pyridinyl)formamide
• N-(3-methyl-pyridin-2-yl)-formamide
• SureCN900826
• UNII-8Y19QCY6I4
• 3-methyl-2-formylaminopyridine
• n-(3-methyl-2-pyridyl)formamide
• 3-methyl-2-pyridinylformamide
• NSC44089
• n-(3-methylpyridin-2-yl)formamide
• 4931-46-8
• NSC-44089
• AKOS006351300
• SCHEMBL9801015
• VVSSRZAVOQVJHG-UHFFFAOYSA-N
• SCHEMBL4857851
• N-(3-Methyl-2-pyridyl)formamide

• Inchi： 1S/C7H8N2O/c1-6-3-2-4-8-7(6)9-5-10/h2-5H,1H3,(H,8,9,10)
• InChI Key： VVSSRZAVOQVJHG-UHFFFAOYSA-N
• SMILES： O=CNC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 330.1°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.588
• PSA: 56.51
• LogP: 1.66720

Additional information on N-(3-Methyl-2-pyridyl)formamide

Recent Advances in the Study of N-(3-Methyl-2-pyridyl)formamide (CAS: 4931-46-8) in Chemical Biology and Pharmaceutical Research

N-(3-Methyl-2-pyridyl)formamide (CAS: 4931-46-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyridyl and formamide functional groups, has been explored for its role in drug discovery, medicinal chemistry, and biochemical studies. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of N-(3-Methyl-2-pyridyl)formamide as a building block in the synthesis of more complex molecules. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, which is critical for its application in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method that reduces the number of steps and improves the overall yield of N-(3-Methyl-2-pyridyl)formamide. This advancement is particularly significant for scaling up production in pharmaceutical settings.

In addition to its synthetic utility, N-(3-Methyl-2-pyridyl)formamide has shown promising biological activity in preclinical studies. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs. Furthermore, molecular docking studies have indicated that N-(3-Methyl-2-pyridyl)formamide derivatives can bind to key protein targets, providing a structural basis for further optimization.

The pharmacological potential of N-(3-Methyl-2-pyridyl)formamide extends beyond anti-inflammatory applications. A 2024 study in European Journal of Medicinal Chemistry explored its role as a modulator of certain receptors in the central nervous system. The researchers reported that specific analogs of this compound could cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases. These results open new avenues for the development of therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of N-(3-Methyl-2-pyridyl)formamide-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the growing body of research underscores the importance of this compound as a valuable tool in chemical biology and a potential lead in drug discovery. Continued exploration of its properties and applications is expected to yield further insights and innovations in the field.